Cas no 88653-55-8 (5-Acetylthiophene-2-carbonitrile)
5-Acetylthiophene-2-carbonitrile is a versatile heterocyclic compound featuring both acetyl and nitrile functional groups on a thiophene backbone. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The electron-withdrawing nitrile group enhances reactivity, facilitating further derivatization, while the acetyl moiety offers a site for condensation or reduction reactions. This compound exhibits good stability and solubility in common organic solvents, streamlining its use in multi-step synthetic routes. Its applicability in constructing complex molecular architectures underscores its importance in medicinal chemistry and material science research.
88653-55-8 structure
Product Name:5-Acetylthiophene-2-carbonitrile
CAS No:88653-55-8
MF:C7H5NOS
MW:151.185700178146
MDL:MFCD00052314
CID:61189
PubChem ID:2747565
Update Time:2025-06-07
5-Acetylthiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetyl-5-cyanothiophene
- 5-Acetylthiophene-2-carbonitrile
- 2-cyano-5-acetylthiophene
- 5-acetyl-2-thienylcyanide
- 5-acetyl-2-thiophenecarbonitrile
- 5-acetyl-thiophene-2-carbonitrile
- 5-cyano-2-acetylthiophene
- 2-cyano-5-acetyl-thiophene
- FS-1460
- FT-0619942
- 5-ethanoylthiophene-2-carbonitrile
- SCHEMBL352339
- A842826
- Maybridge1_000101
- O7L
- A5266
- CHEMBL1650234
- 5-Acetyl-2-thiophenecarbonitrile, AldrichCPR
- MixCom1_000189
- DTXSID50372663
- AKOS006227972
- EN300-103395
- 2-Acetyl-5-cyanotiophene
- 88653-55-8
- Z1201618266
- MFCD00052314
- A2746
- DB-020329
-
- MDL： MFCD00052314
- Inchi： 1S/C7H5NOS/c1-5(9)7-3-2-6(4-8)10-7/h2-3H,1H3
- InChI Key： VSHPLUBHIUFLES-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC=C1C(C)=O
- BRN： 1306961
Computed Properties
- Exact Mass: 151.00900
- Monoisotopic Mass: 151.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.7
- Topological Polar Surface Area: 69.1A^2
Experimental Properties
- Color/Form: Odorless white crystalline powder
- Density: 1.26
- Melting Point: 77 °C
- Boiling Point: 95 °C
- Flash Point: 95-97°C/0.5mm
- Refractive Index: 1.561
- PSA: 69.10000
- LogP: 1.82238
- Solubility: Insoluble in water
5-Acetylthiophene-2-carbonitrile Security Information
- Hazardous Material transportation number：3276
- Hazard Category Code： 20/21/22-25
- Safety Instruction： S23-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
5-Acetylthiophene-2-carbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Acetylthiophene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169004413-5g |
5-Acetylthiophene-2-carbonitrile |
88653-55-8 | 95% | 5g |
$220.42 | 2023-08-31 | |
| Alichem | A169004413-10g |
5-Acetylthiophene-2-carbonitrile |
88653-55-8 | 95% | 10g |
$305.91 | 2023-08-31 | |
| Alichem | A169004413-25g |
5-Acetylthiophene-2-carbonitrile |
88653-55-8 | 95% | 25g |
$545.90 | 2023-08-31 | |
| TRC | A165445-50mg |
5-Acetylthiophene-2-carbonitrile |
88653-55-8 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A165445-100mg |
5-Acetylthiophene-2-carbonitrile |
88653-55-8 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A165445-500mg |
5-Acetylthiophene-2-carbonitrile |
88653-55-8 | 500mg |
$ 80.00 | 2022-06-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A92660-2.5g |
5-Acetylthiophene-2-carbonitrile |
88653-55-8 | 97% | 2.5g |
¥1208.0 | 2021-09-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A92660-500mg |
5-Acetylthiophene-2-carbonitrile |
88653-55-8 | 97% | 500mg |
¥528.0 | 2021-09-10 | |
| abcr | AB111928-500 mg |
5-Acetylthiophene-2-carbonitrile, 97%; . |
88653-55-8 | 97% | 500 mg |
€62.30 | 2023-07-20 | |
| abcr | AB111928-2,5 g |
5-Acetylthiophene-2-carbonitrile, 97%; . |
88653-55-8 | 97% | 2,5 g |
€135.00 | 2023-07-20 |
5-Acetylthiophene-2-carbonitrile Related Literature
-
Ang Fu,Chuanjing Xu,Jiande Lin,Yu Su,Haitang Zhang,De-Yin Wu,Xiaozheng Zhang,Meng Xia,Zhongru Zhang,Jianming Zheng,Yong Yang J. Mater. Chem. A 2023 11 3703
88653-55-8 (5-Acetylthiophene-2-carbonitrile) Related Products
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